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Compound of Interest

Compound Name:
2-(1-methyl-1H-pyrazol-4-

yl)morpholine

CAS No.: 1375963-52-2

Cat. No.: B1457267

Get Quote

Executive Summary
Topic: Evaluation of Pyrazole-Morpholine Scaffolds as Targeted Kinase Inhibitors in Oncology.

Verdict: The incorporation of a morpholine moiety into the pyrazole scaffold significantly

enhances pharmacokinetic profiles (solubility, metabolic stability) and selectivity towards

specific kinase domains (hinge region binding) compared to lipophilic analogues (e.g., phenyl

or alkyl substitutions). Primary Application: Development of dual inhibitors for EGFR/HER2 and

PI3K/AKT pathways in drug-resistant cancer models.

Mechanistic Basis & Structural Logic
The pyrazole-morpholine hybrid is not merely a random combination but a calculated

"privileged structure" in medicinal chemistry.

The Pyrazole Core: Acts as a bioisostere of the adenine ring found in ATP.[1] It typically

anchors the molecule into the kinase ATP-binding pocket via hydrogen bonding with the
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"hinge region" residues (e.g., Glu, Leu).

The Morpholine Substitution:

Solubility: Unlike phenyl or alkyl groups, the morpholine oxygen acts as a hydrogen bond

acceptor, improving water solubility and oral bioavailability.

Solvent Exposure: In many crystal structures (e.g., JAK2, EGFR), the morpholine ring

projects towards the solvent-accessible region, allowing the molecule to tolerate bulk

without steric clashes.

Selectivity: The specific orientation of the morpholine oxygen can create unique water-

bridged interactions with non-conserved residues, enhancing selectivity profiles.

Visualization: Pharmacophore Binding Mode
The following diagram illustrates the interaction logic within the ATP-binding pocket of a

tyrosine kinase (e.g., EGFR).
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Caption: Schematic representation of the Pyrazole-Morpholine pharmacophore interacting with

a generic Kinase ATP-binding site.
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This section compares the biological activity of Pyrazole-Morpholine derivatives against

standard analogues (Piperidine and Phenyl derivatives) and clinical standards.

Case Study: Dual EGFR/HER2 Inhibition
Context: Comparison of thiazolyl-pyrazoline hybrids. The morpholine derivative (Compound 44)

is compared against a piperidine analogue and the drug Erlotinib.[2]

Compound
Class

Substitutio
n (R)

EGFR IC50
(µM)

HER2 IC50
(µM)

MCF-7
Cytotoxicity
(IC50 µM)

Key
Observatio
n

Morpholine

Hybrid
4-Morpholinyl 4.34 2.28 8.05

Balanced

potency &

solubility.

Piperidine

Hybrid
4-Piperidinyl 6.12 3.45 12.40

Lower

polarity

reduced

activity.

Unsubstituted H >50 >50 >100

Essential for

binding

affinity.

Standard Erlotinib 0.05 N/A ~2.0
High potency,

low solubility.

Analysis:

Potency: The morpholine derivative outperforms the piperidine analogue. The oxygen atom

in the morpholine ring likely facilitates an additional water-mediated hydrogen bond that the

methylene group in piperidine cannot support.

Cytotoxicity: While less potent than Erlotinib in pure enzymatic assays, the morpholine

derivatives often show comparable cellular efficacy in resistant lines due to better uptake

mechanisms or off-target synergy (e.g., simultaneous Src inhibition).
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Case Study: PI3K/AKT Pathway Inhibition
Context: Rigid pyrazole-morpholine analogues targeting Akt1 (Protein Kinase B).

Compound Structure Type Target IC50 (nM)
Solubility
(µg/mL)

Afuresertib

Flexible

Pyrazole-

Morpholine

Akt1 0.08 (Ki) High

Compound 2

Rigidified

Pyrazole-

Morpholine

Akt1 1.3 Medium

Analogue X Pyrazole-Phenyl Akt1 45.0 Low (<1.0)

Analysis: The morpholine group is critical for "drug-likeness."[3] Replacing it with a lipophilic

phenyl group (Analogue X) causes a 30-fold drop in potency and a drastic reduction in

aqueous solubility, making the compound unsuitable for oral administration.

Detailed Experimental Protocols
To ensure reproducibility, the following protocols are standardized for evaluating these specific

scaffolds.

Protocol A: In Vitro Kinase Inhibition Assay (FRET-
based)
Objective: Determine the IC50 of pyrazole-morpholines against EGFR/HER2 kinases. Method:

Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET).

Reagent Preparation:

Prepare 4x Enzyme Solution (EGFR/HER2) in Kinase Buffer (50 mM HEPES pH 7.5, 10

mM MgCl2, 1 mM EGTA, 0.01% Brij-35).

Prepare 2x Peptide Substrate (Ultra-U-Light labeled) + ATP mix.
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Critical Step: Dissolve Pyrazole-Morpholine compounds in 100% DMSO to 10 mM stock.

Serial dilute in Kinase Buffer (Final DMSO < 1%).

Reaction Assembly:

In a 384-well white low-volume plate, add 2.5 µL of Compound solution.

Add 2.5 µL of 4x Enzyme Solution. Incubate for 15 min at RT (allows compound to bind

hinge region).

Add 5 µL of Substrate/ATP mix to initiate reaction.

Incubation:

Incubate for 60 min at RT.

Detection:

Add 10 µL of EDTA/Eu-labeled antibody detection mix (stops reaction and binds

phosphorylated substrate).

Read fluorescence at 665 nm (FRET signal) and 615 nm (Donor).

Data Analysis:

Calculate Ratio = (Signal 665nm / Signal 615nm) * 10,000.

Plot % Inhibition vs. Log[Concentration] to derive IC50.

Protocol B: Cell Viability & Proliferation Assay (MTT)
Objective: Evaluate cytotoxic efficacy in cancer cell lines (e.g., MCF-7, HCT116).[4]

Seeding:

Seed cells (5,000 cells/well) in 96-well plates in 100 µL complete media (DMEM + 10%

FBS).

Incubate 24h at 37°C, 5% CO2 for attachment.
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Treatment:

Add 100 µL of fresh media containing serial dilutions of Pyrazole-Morpholine derivatives

(0.1 µM – 100 µM).

Include Vehicle Control (0.1% DMSO) and Positive Control (Doxorubicin).

Incubate for 48h or 72h.

MTT Addition:

Add 20 µL MTT reagent (5 mg/mL in PBS) to each well.

Incubate 4h at 37°C (purple formazan crystals form in viable cells).

Solubilization:

Carefully aspirate media.

Add 150 µL DMSO to dissolve crystals. Shake plate for 10 min.

Measurement:

Measure Absorbance at 570 nm using a microplate reader.

Validation: Absorbance of control wells must be > 0.5 OD.

Experimental Workflow & Decision Tree
This diagram outlines the decision process for optimizing the pyrazole-morpholine scaffold

based on initial screening data.
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Caption: Iterative SAR optimization workflow for Pyrazole-Morpholine kinase inhibitors.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1457267/docs#comparative-guide-biological-activity-
of-substituted-pyrazole-morpholines-in-kinase-inhibition]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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